Cas no 2229349-88-4 (5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229349-88-4
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6108566
• PubChem ID: 165799170
• Update Time: 2025-10-11

5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine
• 2229349-88-4
• 5-[2-(3-bromophenyl)ethyl]-1-methyl-1H-pyrazol-4-amine
• EN300-1919400

• Inchi： 1S/C12H14BrN3/c1-16-12(11(14)8-15-16)6-5-9-3-2-4-10(13)7-9/h2-4,7-8H,5-6,14H2,1H3
• InChI Key： MIAKQQKLYRGHLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1=C(C=NN1C)N

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine

5-2-(3-Bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2229349-88-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and materials science. The structure of this molecule comprises a pyrazole ring substituted with a methyl group at position 1, an amino group at position 4, and a 2-(3-bromophenyl)ethyl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive compounds. The presence of the bromine atom in the aromatic ring introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. Additionally, the ethyl group attached to the pyrazole ring provides flexibility, allowing for potential interactions with various binding sites in proteins or enzymes.

One of the most promising applications of 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine lies in its potential as a lead compound for drug discovery. Researchers have demonstrated that pyrazole derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. For instance, a study published in 2023 explored the anti-cancer properties of this compound, revealing its ability to inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times compared to traditional methods. This highlights the importance of modern synthetic techniques in optimizing the production of complex molecules like 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4-amine.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. Pyrazole derivatives are known to form stable coordination complexes with metal ions, making them valuable candidates for the development of new materials with unique electronic and magnetic properties. Recent research has focused on incorporating this compound into metalloporphyrin frameworks, which could have applications in catalysis and sensing technologies.

Another area of interest is the environmental impact of 5-2-(3-bromophenyl)ethyl-1-methyl-1H-pyrazol-4